Cas no 2228611-39-8 (3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole)

• Product Name: 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole
• CAS No: 2228611-39-8
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 5963630
• PubChem ID: 165701545
• Update Time: 2025-06-07

3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole
• 2228611-39-8
• EN300-1921866

• Inchi： 1S/C7H7BrN2/c1-3-4-6-5-7(8)9-10(6)2/h1,5H,4H2,2H3
• InChI Key： XYQYKXIACVFVBC-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#C)N(C)N=1

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole

Professional Introduction to 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole (CAS No. 2228611-39-8)

3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole (CAS No. 2228611-39-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its wide-ranging applications in drug discovery and development. The presence of a bromine substituent at the 3-position and an alkyne group at the 5-position, along with a methyl group at the 1-position, endows this molecule with distinct chemical reactivity and functional versatility.

The structure of 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole incorporates several key functional groups that make it a promising candidate for further exploration in synthetic chemistry and pharmacological research. The bromine atom serves as a versatile handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. The propargyl alkyne moiety provides another site for functionalization, enabling the introduction of additional pharmacophores or linker groups to enhance binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that pyrazole-based compounds exhibit diverse biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole may contribute to its potential as a scaffold for developing novel therapeutic agents. For instance, the combination of a bromine atom and an alkyne group could facilitate the creation of bivalent interactions with biological targets, improving drug-like properties such as solubility and bioavailability.

In the context of medicinal chemistry, the synthesis of 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole represents an example of how structural modifications can be strategically employed to optimize pharmacological profiles. The compound’s dual functionality allows for rapid diversification through transition-metal-catalyzed reactions, enabling chemists to explore a vast chemical space efficiently. This approach aligns with modern drug discovery trends that emphasize high-throughput screening and de novo design strategies to identify lead compounds with desired biological activities.

Moreover, the pharmacological evaluation of 3-bromo-1-methyl-5-(prop-2-yn-1-yl)-1H-pyrazole has been the focus of several recent studies aimed at uncovering its potential therapeutic applications. Research has indicated that pyrazole derivatives can modulate key signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of this compound may enable it to interact with specific enzymes or receptors, thereby exerting targeted effects. For example, preliminary computational studies suggest that the bromine and alkyne substituents could engage in hydrogen bonding or π-stacking interactions with protein targets, enhancing binding affinity.

The synthetic utility of 3-bromo-1-methyl-5-(prop-2-yn-1-yt)-lH-pyrazole extends beyond its biological potential. The compound serves as a versatile intermediate in organic synthesis, allowing chemists to construct more complex molecules through modular assembly. Its reactivity toward palladium-catalyzed cross-coupling reactions makes it particularly valuable for generating biaryl structures or incorporating heterocyclic units into larger scaffolds. Such transformations are critical in developing novel small molecules with improved pharmacokinetic properties.

In conclusion,3-bromo-l-methyl-S-(prop-Z'-yn-l-yt)-lH-pyrazole (CAS No. 22286l-l-l9-l8) represents a fascinating subject of study in pharmaceutical chemistry and medicinal biology. Its unique structural composition and functional versatility position it as a promising scaffold for developing innovative therapeutic agents. Further research is warranted to fully elucidate its biological activities and explore its potential in drug development pipelines. As synthetic methodologies continue to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.